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Compound of Interest

Compound Name: Z-D-Asp(OtBu)-OH

Cat. No.: B612898 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the proper handling and storage of Z-D-
Asp(OtBu)-OH, a key aspartic acid derivative utilized in peptide synthesis and other research

applications. Adherence to these protocols is crucial for maintaining the integrity of the

compound and ensuring laboratory safety.

Compound Information
Property Value Source

Chemical Name

(2R)-4-[(2-methylpropan-2-

yl)oxy]-4-oxo-2-

(phenylmethoxycarbonylamino

)butanoic acid

[1]

CAS Number 71449-08-6 [1][2]

Molecular Formula C16H21NO6 [2][3]

Molecular Weight 323.34 g/mol

Appearance White to off-white solid/powder

Storage Conditions
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Proper storage is critical to prevent degradation and maintain the stability of Z-D-Asp(OtBu)-
OH. Below are the recommended storage conditions for the compound in both solid form and

in solution.

Solid Form (Powder)
Storage Temperature Shelf Life Notes

-20°C 3 years
Recommended for long-term

storage.

2-8°C 2 years
Suitable for short to medium-

term storage.

Room Temperature

Suitable for shipping in the

continental US; may vary

elsewhere.

Protocol for Storing Solid Z-D-Asp(OtBu)-OH:

Ensure the compound is in a tightly sealed container to prevent moisture absorption.

Store the container in a desiccator, particularly in humid environments.

Protect from direct light.

Label the container clearly with the compound name, date of receipt, and storage conditions.

In Solution
Storage Temperature Shelf Life Notes

-80°C 6 months
Recommended for long-term

storage of stock solutions.

-20°C 1 month
Suitable for short-term storage

of working solutions.

Protocol for Preparing and Storing Z-D-Asp(OtBu)-OH Solutions:
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Select an appropriate solvent. Z-D-Asp(OtBu)-OH is soluble in Chloroform,

Dichloromethane, Ethyl Acetate, DMSO, and Acetone.

To enhance solubility, the solution can be warmed to 37°C and sonicated in an ultrasonic

bath.

Once dissolved, aliquot the solution into smaller, single-use vials to avoid repeated freeze-

thaw cycles.

Store the aliquots at the recommended temperature (-80°C for long-term or -20°C for short-

term).

Clearly label each vial with the compound name, concentration, solvent, and date of

preparation.

Handling Procedures and Safety Precautions
Z-D-Asp(OtBu)-OH may cause skin and respiratory tract irritation. Therefore, appropriate

personal protective equipment (PPE) and handling procedures must be used.

Personal Protective Equipment (PPE)
PPE Item Specification

Gloves Chemical-resistant gloves (e.g., nitrile).

Eye Protection Safety goggles or a face shield.

Lab Coat Standard laboratory coat.

Respiratory Protection

Use a dust respirator or work in a well-ventilated

area, preferably a fume hood, when handling

the powder.

Handling Protocol
Before handling, ensure you have read and understood the Safety Data Sheet (SDS).

Work in a well-ventilated area, such as a chemical fume hood, especially when weighing or

transferring the solid compound.
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Avoid generating dust.

Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling the compound.

Keep the compound away from heat and sources of ignition.

Avoid contact with strong oxidizing agents.

First Aid Measures
Exposure Route First Aid Procedure

Skin Contact
Remove contaminated clothing and wash the

affected area with soap and water.

Eye Contact
Immediately flush eyes with plenty of water for

at least 15 minutes.

Inhalation
Move to fresh air. If breathing is difficult, seek

medical attention.

Ingestion
Do not induce vomiting. Rinse mouth with water

and seek immediate medical attention.

Spill and Disposal
Spill Cleanup Protocol

Small Spills: Carefully scoop the spilled solid into a designated waste container using

appropriate tools.

Large Spills: Use a shovel to place the material into a suitable container for disposal. Avoid

creating dust.

Clean the spill area with an appropriate solvent and then wash with soap and water.

Ensure proper PPE is worn during cleanup.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612898?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal
Dispose of Z-D-Asp(OtBu)-OH and its containers in accordance with local, state, and federal

regulations. Do not dispose of it down the drain or in regular trash.

Visualized Workflow
The following diagram illustrates the key decision points and procedures for the handling and

storage of Z-D-Asp(OtBu)-OH.
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Workflow for Handling and Storage of Z-D-Asp(OtBu)-OH

Receiving and Initial Storage

Handling and Use

Solution Storage

Cleanup and Disposal

Receive Z-D-Asp(OtBu)-OH

Review Safety Data Sheet (SDS)

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Store in tightly sealed container

Long-term Storage?

Store at -20°C
(Up to 3 years)

Yes

Store at 2-8°C
(Up to 2 years)

No

Work in a Fume Hood

Handle Spills Immediately

Prepare Solution?

Weigh Solid Compound

Yes No, use as solid

Dissolve in appropriate solvent
(e.g., DMSO, DCM)

Aliquot into single-use vials

Long-term Storage?

Store at -80°C
(Up to 6 months)

Yes
Store at -20°C

(Up to 1 month)

No

Dispose of waste according to regulations
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Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b612898?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612898?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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